Cas no 121497-03-8 (Tetrazolo1,5-aquinoline-4-carbaldehyde)

• Product Name: Tetrazolo1,5-aquinoline-4-carbaldehyde
• CAS No: 121497-03-8
• MF: C₁₀H₆N₄O
• MW: 198.180840969086
• CID: 133348
• PubChem ID: 2305096
• Update Time: 2025-04-18

Tetrazolo1,5-aquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Tetrazolo[1,5-a]quinoline-4-carboxaldehyde
• TETRAZOLO[1,5-A]QUINOLINE-4-CARBALDEHYDE
• 4-formyltetrazolo[1,5-a]quinoline
• AC1M4CEE
• AC1Q6PWE
• ACMC-1C5FF
• CTK0H3285
• Oprea1_821083
• tetrazolo[1,5-a]quinoline-3-carbaldehyde
• 121497-03-8
• SCHEMBL14209236
• CS-0221263
• [1,2,3,4]TETRAZOLO[1,5-A]QUINOLINE-4-CARBALDEHYDE
• DTXSID20367925
• Z56822302
• AKOS000116937
• C10H6N4O
• EN300-08729
• Tetrazolo[1,5-a]quinoline-4-carbaldehyde, AldrichCPR
• G39496
• 963-614-6
• WEA49703
• (1,2,3,4)Tetrazolo(1,5-a)quinoline-4-carbaldehyde
• Tetrazolo1,5-aquinoline-4-carbaldehyde

• Inchi： 1S/C10H6N4O/c15-6-8-5-7-3-1-2-4-9(7)14-10(8)11-12-13-14/h1-6H
• InChI Key： WAAKFCBUSIIVCY-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC=CC=2N2C1=NN=N2

Computed Properties

• Exact Mass: 198.05428
• Monoisotopic Mass: 198.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2
• XLogP3: 1.1

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.785
• PSA: 60.15
• LogP: 1.09000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives